Cas no 188829-39-2 (4-(4-Hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride)

• Product Name: 4-(4-Hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride
• CAS No: 188829-39-2
• MF: C₁₆H₁₆ClN₃O₃
• MW: 333.769542694092
• CID: 115428
• PubChem ID: 22022153
• Update Time: 2024-10-31

4-(4-Hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(6,7-dimethoxy-4-quinazolinyl)amino]-, hydrochloride (1:1)
• 4-(4-hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride
• 4-(4'-hydroxylphenyl)-amino-6,7-dimethoxyquinazoline hydrochloride dihydrate
• JANEX-1, 4-(4μ-Hydroxylphenyl)-amino-6,7-dimethoxyquinazoline hydrate hydrochloride
• WHI-P131 hydrate hydrochloride
• WHI-P131 hydrochloride hydrate
• whi-p131hydrochloride dihydrate
• 4-(4′-Hydroxylphenyl)-amino-6,7-dimethoxyquinazoline hydrochloride hydrate
• WHI-P131 hydrate hydrochloride
• JANEX-1, 4-(4μ-Hydroxylphenyl)-amino-6,7-dimethoxyquinazoline hydrate hydrochloride
• JANEX-1 (hydrochloride)
• CHEMBL555201
• DB-305054
• CS-0146173
• 4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol;hydrochloride
• HY-138222
• SCHEMBL6068752
• HNJNNCPPISFBGR-UHFFFAOYSA-N
• 188829-39-2
• 4-(4-Hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride

• Inchi： 1S/C16H15N3O3.ClH/c1-21-14-7-12-13(8-15(14)22-2)17-9-18-16(12)19-10-3-5-11(20)6-4-10;/h3-9,20H,1-2H3,(H,17,18,19);1H
• InChI Key： HNJNNCPPISFBGR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2C(C=1)=C(N=CN=2)NC1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 333.0880191g/mol
• Monoisotopic Mass: 333.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 76.5

4-(4-Hydroxyanilino)-6,7-dimethoxyquinazoline hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36